Cas no 7005-78-9 (A-Vitaminsyre [denmark])

• Product Name: A-Vitaminsyre [denmark]
• CAS No: 7005-78-9
• Molecular Formula: C₂₀H₂₈O₂
• Molecular Weight: 300.435126304626
• CID: 5227490

A-Vitaminsyre [denmark] Properties

Names and Identifiers

• 13497-05-7 (Hydrochloride salt)
• 2,4,6,8-Nonatetraenoic acid, 3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (all-E)-
• 3,7-Dimethyl-9-(2,6,6-trimethylcyclohex-1-enyl)nona-2,4,6,8-all-trans-tetraenoic acid
• A-Vitaminsyre

• InChIKey： SHGAZHPCJJPHSC-YCNIQYBTSA-N
• Inchi： 1S/C20H28O2/c1-15(8-6-9-16(2)14-19(21)22)11-12-18-17(3)10-7-13-20(18,4)5/h6,8-9,11-12,14H,7,10,13H2,1-5H3,(H,21,22)/b9-6+,12-11+,15-8+,16-14+
• SMILES： C(O)(=O)/C=C(\C)/C=C/C=C(\C)/C=C/C1C(C)(C)CCCC=1C

Computed Properties

• Exact Mass: 300.209
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 300.209
• Heavy Atom Count: 22
• Complexity: 567
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 5.60260
• PSA: 37.30000
• Boiling Point: 462.8 °C at 760 mmHg
• Melting Point: 179-184℃
• Flash Point: 350.6 °C
• Color/Form: Yellow orange powder
• Density: 1.011

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids